Cas no 2228706-10-1 (5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228706-10-1
• MF: C₇H₅Cl₂N₃O₂
• MW: 234.039499044418
• CID: 6574751
• PubChem ID: 165884492
• Update Time: 2025-08-03

5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one
• EN300-1978330
• 2228706-10-1

• Inchi： 1S/C7H5Cl2N3O2/c8-5-1-3(6(9)12-11-5)4-2-10-7(13)14-4/h1,4H,2H2,(H,10,13)
• InChI Key： WLELCRSALYMIKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CNC(=O)O1

Computed Properties

• Exact Mass: 232.9758818g/mol
• Monoisotopic Mass: 232.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228706-10-1)

The compound 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228706-10-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichloropyridazine and oxazolidinone moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for pyridazine derivatives and oxazolidinone-based compounds has surged, driven by their versatility in drug discovery and crop protection. The 3,6-dichloropyridazine core is known for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups. Meanwhile, the oxazolidin-2-one ring is a well-established pharmacophore, often associated with antimicrobial and anti-inflammatory activities. This combination makes 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one a compound of high interest.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one?" The synthesis typically involves the condensation of 3,6-dichloropyridazine-4-carboxylic acid with 2-aminoethanol, followed by cyclization to form the oxazolidinone ring. Alternative methods may include the use of urethane derivatives or carbamate intermediates. Researchers are also exploring greener synthetic approaches to improve yield and reduce environmental impact.

Another hot topic in the scientific community is the biological activity of 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a potential lead for developing new therapeutics. For instance, its structural similarity to known antibacterial agents has prompted investigations into its efficacy against resistant bacterial strains. Additionally, its agrochemical potential is being evaluated for pest control and plant disease management.

The physicochemical properties of CAS No. 2228706-10-1 are also a key area of interest. The compound is typically a solid at room temperature, with moderate solubility in polar organic solvents. Its stability under various pH conditions and thermal degradation profile are critical for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structure.

From an industrial perspective, scalability and cost-effectiveness are major considerations for 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one production. Companies are investing in optimized synthetic protocols to meet the growing demand from the pharmaceutical and agrochemical sectors. Regulatory compliance, including REACH and GMP guidelines, is also a priority to ensure safe handling and commercialization.

In conclusion, 5-(3,6-dichloropyridazin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228706-10-1) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with ongoing research into its properties and synthesis, position it as a valuable compound in modern science. As interest in heterocyclic chemistry and sustainable agrochemicals continues to rise, this molecule is likely to remain a focal point for innovation.